Cas no 1877096-43-9 (2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol)

• Product Name: 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol
• CAS No: 1877096-43-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5289946
• PubChem ID: 135392196
• Update Time: 2026-03-10

2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol

• Inchi： 1S/C10H20O2/c1-4-12-9-7-8(5-6-11)10(9,2)3/h8-9,11H,4-7H2,1-3H3
• InChI Key： BUJKPZFZWAMCRU-UHFFFAOYSA-N
• SMILES： C(O)CC1CC(OCC)C1(C)C

Additional information on 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol

Research Brief on 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol (CAS: 1877096-43-9): Recent Advances and Applications

The compound 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol (CAS: 1877096-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol, particularly in the context of cyclobutane-based scaffolds, which are increasingly recognized for their pharmacological relevance. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route for this compound, achieving a 78% yield through a novel photochemical [2+2] cycloaddition followed by selective ethoxylation. This advancement addresses previous challenges in stereocontrol and scalability, making the compound more accessible for further research.

In terms of biological activity, preliminary in vitro studies have shown that 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol exhibits moderate inhibitory effects on pro-inflammatory cytokines, particularly TNF-α and IL-6, at concentrations ranging from 10-50 μM. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest potential applications in inflammatory disorders, though further structure-activity relationship (SAR) studies are needed to optimize potency.

The compound's unique structural features, including the strained cyclobutane ring and ethoxy side chain, have also made it a subject of interest in drug delivery research. A 2024 study in Molecular Pharmaceutics explored its use as a lipophilic modifier in nanoparticle formulations, demonstrating enhanced blood-brain barrier penetration when conjugated to neuroactive compounds. This application capitalizes on the molecule's optimal logP value (2.1) and molecular weight (186.27 g/mol), which fall within favorable ranges for CNS drug development.

Ongoing research is investigating the compound's potential as a chiral building block for more complex pharmaceutical intermediates. The presence of two quaternary centers in the cyclobutane ring offers opportunities for stereoselective synthesis, as evidenced by recent work in asymmetric catalysis. Computational studies using density functional theory (DFT) have provided insights into the compound's conformational preferences, which may inform future design of analogs with improved pharmacological profiles.

While clinical applications remain speculative at this stage, the accumulating body of research on 2-(3-ethoxy-2,2-dimethylcyclobutyl)ethan-1-ol underscores its potential as a versatile scaffold in medicinal chemistry. Future directions likely include more comprehensive toxicological profiling, in vivo efficacy studies, and exploration of its utility in fragment-based drug discovery. The compound's CAS number (1877096-43-9) has become increasingly prevalent in patent applications, suggesting growing commercial interest in its pharmaceutical applications.